Cas no 894018-10-1 (N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-phenylethanediamide)

• Product Name: N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-phenylethanediamide
• CAS No: 894018-10-1
• MF: C₂₁H₂₁N₃O₂S
• MW: 379.475343465805
• CID: 5511900
• Update Time: 2025-10-29

N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl]-N'-phenyloxamide
• N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-phenylethanediamide

• Inchi： 1S/C21H21N3O2S/c1-14-7-6-8-16(13-14)21-23-15(2)18(27-21)11-12-22-19(25)20(26)24-17-9-4-3-5-10-17/h3-10,13H,11-12H2,1-2H3,(H,22,25)(H,24,26)
• InChI Key： WHRWDTGJUOBZFL-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=CC(C)=C2)=NC=1C)(=O)C(NC1=CC=CC=C1)=O

Additional information on N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-phenylethanediamide

N-{2-4-Methyl-2-(3-Methylphenyl)-1,3-Thiazol-5-Ylethyl}-N'-Phenylethanediamide: A Comprehensive Overview

The compound with CAS No 894018-10-1, known as N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-phenylethanediamide, is a complex organic molecule that has garnered significant attention in the field of chemical research. This compound is notable for its unique structural features and potential applications in various scientific domains. The molecule's structure includes a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. This structural motif is often associated with interesting chemical properties and biological activities.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery and development. For instance, researchers have explored the potential of this compound as a potential lead for designing novel pharmaceutical agents. The presence of the ethanediamide group in the molecule further enhances its versatility, as it can participate in hydrogen bonding and other non-covalent interactions that are critical for molecular recognition and binding.

One of the key areas of interest for N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-phenylethanediamide is its role in medicinal chemistry. The compound has been investigated for its potential to act as an inhibitor or agonist in various biochemical pathways. For example, studies have shown that similar thiazole-containing compounds can modulate enzyme activity, making them promising candidates for therapeutic interventions.

In addition to its medicinal applications, this compound has also been studied for its potential use in materials science. The unique electronic properties of the thiazole ring and the ethanediamide group make this molecule a candidate for applications in organic electronics and optoelectronics. Researchers have explored its ability to act as a functional material in devices such as organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-phenylethanediamide involves a series of well-defined organic reactions. These include nucleophilic substitutions, condensations, and cyclizations that are commonly employed in heterocyclic chemistry. The synthesis pathway not only demonstrates the versatility of thiazole chemistry but also highlights the importance of precise control over reaction conditions to achieve high yields and purity.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. By employing molecular modeling techniques, researchers have been able to predict the molecule's behavior under various conditions. These insights have been instrumental in guiding experimental studies and optimizing synthetic routes.

In conclusion, N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-phenylethanediamide represents a fascinating example of how complex organic molecules can be designed and synthesized for diverse applications. Its unique structure, combined with its potential biological and electronic properties, positions it as a valuable tool in both academic research and industrial development.